Cas no 1627894-69-2 (2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1627894-69-2
• MF: C₅H₃F₂NO₂S
• MW: 179.14462685585
• CID: 6333230
• PubChem ID: 84767745
• Update Time: 2025-05-27

2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1627894-69-2
• QTRKYJCDZMCUNB-UHFFFAOYSA-N
• SCHEMBL16011602
• 2-(difluoromethyl)-1,3-thiazole-4-carboxylic acid
• EN300-4698514
• 2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C5H3F2NO2S/c6-3(7)4-8-2(1-11-4)5(9)10/h1,3H,(H,9,10)
• InChI Key： QTRKYJCDZMCUNB-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(F)F

Computed Properties

• Exact Mass: 178.98525584g/mol
• Monoisotopic Mass: 178.98525584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų